Cas no 2138055-59-9 (1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol)

1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol is a brominated thiazole derivative featuring a cyclohexenol moiety, which imparts unique reactivity and structural versatility. The presence of the 4-bromo substituent on the thiazole ring enhances its utility as an intermediate in cross-coupling reactions, facilitating further functionalization. The cyclohexenol component, with its 4,4-dimethyl substitution, contributes to steric stability while retaining potential for selective transformations. This compound is particularly valuable in medicinal chemistry and materials science, where its hybrid structure enables the synthesis of complex heterocyclic frameworks. Its well-defined reactivity profile makes it suitable for applications requiring precise molecular modifications.
1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol structure
2138055-59-9 structure
Product Name:1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
CAS No:2138055-59-9
MF:C11H14BrNOS
MW:288.203960895538
CID:6615139
PubChem ID:165875277
Update Time:2025-05-21

1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2138055-59-9
    • 1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
    • EN300-1156382
    • 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
    • Inchi: 1S/C11H14BrNOS/c1-10(2)3-5-11(14,6-4-10)9-13-8(12)7-15-9/h3,5,7,14H,4,6H2,1-2H3
    • InChI Key: MNMALDACIVDFCT-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(C2(C=CC(C)(C)CC2)O)=N1

Computed Properties

  • Exact Mass: 286.99795g/mol
  • Monoisotopic Mass: 286.99795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61.4Ų

1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1156382-0.05g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
0.05g
$1129.0 2023-05-26
Enamine
EN300-1156382-0.1g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
0.1g
$1183.0 2023-05-26
Enamine
EN300-1156382-0.25g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
0.25g
$1235.0 2023-05-26
Enamine
EN300-1156382-0.5g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
0.5g
$1289.0 2023-05-26
Enamine
EN300-1156382-1.0g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
1g
$1343.0 2023-05-26
Enamine
EN300-1156382-2.5g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
2.5g
$2631.0 2023-05-26
Enamine
EN300-1156382-5.0g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
5g
$3894.0 2023-05-26
Enamine
EN300-1156382-10.0g
1-(4-bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol
2138055-59-9
10g
$5774.0 2023-05-26

Additional information on 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol

Exploring the Unique Properties and Applications of 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138055-59-9)

The compound 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138055-59-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel bioactive molecules, researchers are actively exploring the synthesis and functionalization of thiazole-containing compounds, which are known for their diverse biological activities. This article delves into the chemical properties, synthesis methods, and emerging applications of this intriguing molecule.

One of the key structural highlights of 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol is the presence of a brominated thiazole ring, which is often associated with enhanced reactivity and bioactivity. The 4,4-dimethylcyclohex-2-en-1-ol moiety further contributes to the compound's steric and electronic properties, making it a valuable intermediate in organic synthesis. Recent studies have shown that such hybrid structures can exhibit promising antimicrobial and anti-inflammatory properties, aligning with the growing interest in multi-target drug discovery.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol. Techniques such as catalytic bromination and microwave-assisted synthesis have been explored to improve yield and reduce environmental impact. These advancements resonate with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol have shown activity against plant pathogens, addressing the urgent need for next-generation crop protection solutions. This aligns with the rising demand for eco-friendly pesticides, a hot topic in agricultural forums and search engines.

Analytical characterization of CAS No. 2138055-59-9 is another area of interest. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods are critical for ensuring reproducibility in research, a concern often raised by scientists and quality control professionals.

In summary, 1-(4-Bromo-1,3-thiazol-2-yl)-4,4-dimethylcyclohex-2-en-1-ol represents a versatile scaffold with broad applications in drug discovery and agrochemical development. Its unique combination of a bromothiazole and a cyclohexenol moiety offers exciting opportunities for further functionalization and optimization. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.